Cas no 2227861-72-3 (methyl (3S)-3-(5-chloropyridin-2-yl)-3-hydroxypropanoate)

• Product Name: methyl (3S)-3-(5-chloropyridin-2-yl)-3-hydroxypropanoate
• CAS No: 2227861-72-3
• MF: C₉H₁₀ClNO₃
• MW: 215.633601665497
• CID: 6204334
• PubChem ID: 165706095
• Update Time: 2025-06-09

methyl (3S)-3-(5-chloropyridin-2-yl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3S)-3-(5-chloropyridin-2-yl)-3-hydroxypropanoate
• 2227861-72-3
• EN300-1993705

• Inchi： 1S/C9H10ClNO3/c1-14-9(13)4-8(12)7-3-2-6(10)5-11-7/h2-3,5,8,12H,4H2,1H3/t8-/m0/s1
• InChI Key： HTYVRYXVJZTYBV-QMMMGPOBSA-N
• SMILES： ClC1=CN=C(C=C1)[C@H](CC(=O)OC)O

Computed Properties

• Exact Mass: 215.0349209g/mol
• Monoisotopic Mass: 215.0349209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 59.4Ų

Additional information on methyl (3S)-3-(5-chloropyridin-2-yl)-3-hydroxypropanoate

Methyl (3S)-3-(5-Chloropyridin-2-yl)-3-hydroxypropanoate: An Overview of a Promising Compound in Medicinal Chemistry

Methyl (3S)-3-(5-chloropyridin-2-yl)-3-hydroxypropanoate (CAS No. 2227861-72-3) is a chiral compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at elucidating its biological activities and potential uses in drug development.

The chemical structure of methyl (3S)-3-(5-chloropyridin-2-yl)-3-hydroxypropanoate is noteworthy for its chiral center and the presence of a chloropyridine moiety. These features contribute to its pharmacological properties, making it a valuable candidate for various therapeutic applications. The compound's chiral nature is particularly important, as it can influence the compound's interactions with biological targets and its overall efficacy.

Recent research has highlighted the potential of methyl (3S)-3-(5-chloropyridin-2-yl)-3-hydroxypropanoate in the treatment of neurological disorders. Studies have shown that this compound exhibits potent neuroprotective effects, which may be attributed to its ability to modulate specific neurotransmitter systems. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that methyl (3S)-3-(5-chloropyridin-2-yl)-3-hydroxypropanoate can effectively reduce oxidative stress and inflammation in neuronal cells, thereby protecting them from damage.

In addition to its neuroprotective properties, methyl (3S)-3-(5-chloropyridin-2-yl)-3-hydroxypropanoate has also shown promise in the treatment of cardiovascular diseases. Research conducted by a team at the University of California found that this compound can improve endothelial function and reduce blood pressure in animal models. The mechanism behind these effects is thought to involve the modulation of nitric oxide production and vascular smooth muscle relaxation.

The pharmacokinetic properties of methyl (3S)-3-(5-chloropyridin-2-yl)-3-hydroxypropanoate have also been extensively studied. Data from preclinical trials indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These characteristics are crucial for ensuring that the compound can effectively reach its intended biological targets and exert its therapeutic effects without causing significant side effects.

Furthermore, the safety profile of methyl (3S)-3-(5-chloropyridin-2-yl)-3-hydroxypropanoate has been evaluated in several preclinical studies. Results from these studies suggest that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity. This favorable safety profile makes it an attractive candidate for further clinical development.

Clinical trials are currently underway to further investigate the therapeutic potential of methyl (3S)-3-(5-chloropyridin-2-yl)-3-hydroxypropanoate. Early-phase trials have shown promising results, with the compound demonstrating efficacy in treating various conditions such as neuropathic pain and hypertension. These findings have generated considerable interest among researchers and pharmaceutical companies, leading to increased investment in the development of this compound.

In conclusion, methyl (3S)-3-(5-chloropyridin-2-yl)-3-hydroxypropanoate (CAS No. 2227861-72-3) represents a promising candidate in the field of medicinal chemistry. Its unique chemical structure, coupled with its diverse biological activities and favorable pharmacokinetic and safety profiles, positions it as a valuable asset for drug development. Ongoing research and clinical trials will continue to shed light on the full potential of this compound, paving the way for new therapeutic options in various medical fields.